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Compound of Interest

Compound Name: 2-Mercaptophenol

Cat. No.: B073258

Welcome to the technical support center for the purification of crude 2-Mercaptophenol. This
resource is designed for researchers, scientists, and drug development professionals to
provide clear, actionable guidance for obtaining high-purity 2-Mercaptophenol for your
experiments.

Frequently Asked Questions (FAQSs)

Q1: What is 2-Mercaptophenol and what are its typical properties?

Al: 2-Mercaptophenol, also known as o-hydroxythiophenol, is an organic compound with the
formula CeHeOS.[1] It features both a hydroxyl (-OH) and a thiol (-SH) group on a benzene ring
in the ortho position.[1][2] It is commonly a colorless to pale yellow liquid with a strong,
unpleasant odor.[1] Due to the thiol group, it is susceptible to oxidation, which can cause the
color to darken upon exposure to air.[2]

Q2: What are the common impurities in crude 2-Mercaptophenol?

A2: Common impurities can include starting materials from its synthesis (e.g., 2-chlorophenol),
byproducts, and oxidation products.[2] The most common oxidation product is the
corresponding disulfide, formed by the coupling of two thiol groups. Other potential impurities
might include residual solvents or water.

Q3: How should I handle and store purified 2-Mercaptophenol?
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A3: 2-Mercaptophenol is toxic if swallowed or in contact with skin and can cause serious eye
damage.[3][4] Always handle it in a well-ventilated area or a chemical fume hood, wearing
appropriate personal protective equipment (PPE), including gloves and safety goggles.[3][5][6]
Store the purified compound in a tightly sealed container, away from heat, light, and oxidizing
agents to prevent degradation.[5][7] Storage at refrigerated temperatures is often
recommended.[3]

Q4: My purified 2-Mercaptophenol has a yellow tint. Is it impure?

A4: A pale yellow color is common for 2-Mercaptophenol and does not necessarily indicate
significant impurity.[1][2] However, a dark yellow or brown color may suggest the presence of
oxidation products, primarily disulfides. Purity should be confirmed by analytical methods such
as GC, HPLC, or NMR.

Q5: Which purification technique is best for crude 2-Mercaptophenol?

A5: The best method depends on the physical state of your crude product and the nature of the
impurities.

» Vacuum Distillation is ideal for purifying the liquid form, especially for separating it from non-
volatile impurities (like salts or polymers) or from solvents with significantly different boiling
points.[8]

o Recrystallization is suitable if your crude 2-Mercaptophenol is a solid or can be solidified.
This technique is excellent for removing soluble impurities.[9][10]

e Acid-Base Extraction can be used as a preliminary purification step to separate 2-
Mercaptophenol from neutral organic impurities by converting it into its water-soluble salt.
[11]

Physical and Chemical Properties

The following table summarizes key quantitative data for 2-Mercaptophenol.
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Property Value Source(s)
Molecular Formula CeHeOS [11[3]
Molecular Weight 126.18 g/mol

Appearance Colorless to pale yellow liquid [1]

Boiling Point 157 -158°C/314.6 - 316.4°F [3]

Density 1.255 g/mL at 25 °C [4]
Refractive Index n20/D 1.6060 [4]

Flash Point 110 °C /230 °F (closed cup) [4]

B Moderately soluble in water;
Solubility . [2]
soluble in ethanol and ether

Purification Workflow Diagrams

The following diagrams illustrate the logical workflows for selecting a purification method and
executing the chosen protocol.
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Troubleshooting Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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